Cas no 7720-45-8 (2,5-dichlorobenzene-1-sulfonamide)

• Product Name: 2,5-dichlorobenzene-1-sulfonamide
• CAS No: 7720-45-8
• MF: C₆H₅Cl₂NO₂S
• MW: 226.080398321152
• MDL: MFCD00099106
• CID: 571530
• PubChem ID: 238045
• Update Time: 2025-04-19

2,5-dichlorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,2,5-dichloro-
• 2,5-dichlorobenzenesulfonamide
• 2,5-Dichlor-benzolsulfonsaeure-amid
• 2,5-Dichloro-benzenesulfonamide
• 2,5-dichloro-benzenesulfonic acid amide
• 2,5-dichlorobenzensulfonamide
• 2.5-Dichlor-benzolsulfonamid-(1)
• AC1Q559H
• AC1Q559I
• CTK5E4028
• Enamine_004799
• NSC42185
• SureCN2127269
• NSC-42185
• AKOS000122261
• 2,5-dichlorobenzene sulfonamide
• CS-0218519
• 7720-45-8
• 2,5-dichloro-benzene sulfonamide
• CCG-249283
• SCHEMBL2127269
• HMS1407K03
• 2,5-dichlorobenzene-1-sulfonamide
• EN300-01213
• Z45415575
• SB79687
• GS0376
• UMHSKUILJUFIEK-UHFFFAOYSA-N
• MFCD00099106
• DTXSID00285532
• G72382
• STL260117

• MDL： MFCD00099106
• Inchi： 1S/C6H5Cl2NO2S/c7-4-1-2-5(8)6(3-4)12(9,10)11/h1-3H,(H2,9,10,11)
• InChI Key： UMHSKUILJUFIEK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1S(N)(=O)=O)Cl

Computed Properties

• Exact Mass: 224.94195
• Monoisotopic Mass: 224.942
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.5A^2

Experimental Properties

• Density: 1.588
• Boiling Point: 387.8°C at 760 mmHg
• Flash Point: 188.3°C
• Refractive Index: 1.602
• PSA: 60.16
• LogP: 3.42190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides